2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide

• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-(2,4-dimethyl-N-methylsulfonylanilino)-N-propylacetamide
• InChI: InChI=1S/C14H22N2O3S/c1-5-8-15-14(17)10-16(20(4,18)19)13-7-6-11(2)9-12(13)3/h6-7,9H,5,8,10H2,1-4H3,(H,15,17)
• InChI Key: SQNFGUHQHFOBMW-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=C(C=C(C=C1)C)C)S(=O)(=O)C

Description

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide, also known as DMMPA, is a chemical compound that belongs to the class of anilides. It is a white crystalline powder that is soluble in organic solvents but insoluble in water. DMMPA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide modulates the activity of GABA-A receptors by binding to a specific site on the receptor, known as the benzodiazepine site. This binding enhances the activity of the receptor, leading to increased inhibition of neuronal activity in the brain.
Biochemical and Physiological Effects:
2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide has been shown to have a number of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. These effects are thought to be mediated through the modulation of GABA-A receptor activity.

Advantages and Limitations for Lab Experiments

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide has several advantages for use in lab experiments, including its ability to selectively modulate GABA-A receptor activity, its relatively low toxicity, and its ability to cross the blood-brain barrier. However, there are also some limitations to its use, including the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide, including further studies on its mechanism of action and its potential therapeutic applications in the treatment of anxiety disorders and other neurological conditions. Additionally, there is potential for the development of new analogs of 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide with improved pharmacological properties and selectivity for GABA-A receptors.

Synthesis Methods

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylaniline with chlorosulfonic acid, followed by reaction with N-propylacetamide. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide has been used extensively in scientific research, particularly in the field of neuroscience, due to its ability to modulate the activity of certain ion channels in the brain. 2-[2,4-dimethyl(methylsulfonyl)anilino]-N-propylacetamide has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of anxiety and other neurological functions.